Cas no 210241-65-9 (N-Ethyldeoxynojirimycin Hydrochloride)

• Product Name: N-Ethyldeoxynojirimycin Hydrochloride
• CAS No: 210241-65-9
• MF: C₈H₁₈ClNO₄
• MW: 227.68582201004
• CID: 825270
• PubChem ID: 71316559
• Update Time: 2025-10-31

N-Ethyldeoxynojirimycin Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-ETHYLDEOXYNOJIRIMYCIN, HYDROCHLORIDE
• (3R,4R)-1-ethyl-2-(hydroxymethyl)piperidine-3,4,5-triol,hydrochloride
• (2R,3R,4R,5S)-1-Ethyl-2-(hydroxymethyl)-3,4,5-piperidinetriol Hydrochloride
• N-Ethyl-1-deoxynojirimycin
• N-Ethyldeoxynojirimycin Hydrochloride
• DTXSID30747754
• AKOS030243372
• 210241-65-9
• (3R,4R)-1-ETHYL-2-(HYDROXYMETHYL)PIPERIDINE-3,4,5-TRIOL HYDROCHLORIDE
• (3R,4R)-1-Ethyl-2-(hydroxymethyl)piperidine-3,4,5-triol--hydrogen chloride (1/1)
• (3R,4R)-1-ethyl-2-(hydroxymethyl)piperidine-3,4,5-triol;hydrochloride

• Inchi： 1S/C8H17NO4.ClH/c1-2-9-3-6(11)8(13)7(12)5(9)4-10;/h5-8,10-13H,2-4H2,1H3;1H/t5?,6?,7-,8-;/m1./s1
• InChI Key： YVZSBJPQUMOYLM-YSPZXBHMSA-N
• SMILES： Cl.O[C@H]1[C@@H](C(CN(CC)C1CO)O)O

Computed Properties

• Exact Mass: 227.09200
• Monoisotopic Mass: 227.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Melting Point: 107-110°C
• PSA: 84.16000
• LogP: -1.49460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-Ethyldeoxynojirimycin Hydrochloride

N-Ethyldeoxynojirimycin Hydrochloride: A Comprehensive Overview

N-Ethyldeoxynojirimycin Hydrochloride (CAS No. 210241-65-9) is a synthetic compound that has garnered significant attention in the fields of pharmacology and medicinal chemistry. This compound, also referred to as N-Ethyl-DNJ HCl, is a derivative of deoxynojirimycin, which is known for its inhibitory effects on glycosidases, particularly α-glucosidases. The introduction of the ethyl group in this compound enhances its pharmacokinetic properties, making it a promising candidate for therapeutic applications.

The chemical structure of N-Ethyldeoxynojirimycin Hydrochloride consists of a deoxynojirimycin backbone with an ethyl substitution. This modification not only improves the compound's stability but also enhances its ability to cross biological membranes, thereby increasing its bioavailability. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against various glycosidases, including maltase and isomaltase, which are key enzymes involved in carbohydrate metabolism.

One of the most significant applications of N-Ethyldeoxynojirimycin Hydrochloride lies in its potential to treat metabolic disorders such as type 2 diabetes. By inhibiting α-glucosidases, this compound can slow down the absorption of carbohydrates in the gastrointestinal tract, leading to a more gradual rise in blood glucose levels. This mechanism makes it a valuable addition to the arsenal of antidiabetic agents. Furthermore, preclinical studies have shown that this compound can improve insulin sensitivity and reduce hyperglycemia in animal models, highlighting its therapeutic potential.

In addition to its metabolic benefits, N-Ethyldeoxynojirimycin Hydrochloride has also been investigated for its neuroprotective properties. Emerging research suggests that this compound may play a role in mitigating neurodegenerative diseases such as Alzheimer's disease by modulating amyloid-beta peptide aggregation. The ability of this compound to inhibit specific enzymes involved in amyloid formation could pave the way for novel therapeutic strategies in neurology.

The development of N-Ethyldeoxynojirimycin Hydrochloride has been driven by advancements in medicinal chemistry and computational modeling. Researchers have employed techniques such as molecular docking and dynamic simulations to optimize the compound's structure for enhanced efficacy and reduced toxicity. These efforts have resulted in a molecule with improved pharmacokinetic profiles and reduced off-target effects.

Despite its promising potential, further research is required to fully understand the long-term safety and efficacy of N-Ethyldeoxynojirimycin Hydrochloride. Ongoing clinical trials are exploring its tolerability and pharmacokinetics in human subjects, with preliminary results indicating a favorable safety profile. However, additional studies are needed to confirm its therapeutic benefits across diverse patient populations.

In conclusion, N-Ethyldeoxynojirimycin Hydrochloride represents a significant advancement in the development of glycosidase inhibitors for metabolic and neurodegenerative disorders. Its unique chemical structure, combined with potent enzymatic inhibition properties, positions it as a compelling candidate for future therapeutic interventions. As research continues to unfold, this compound holds the promise of offering innovative solutions to some of the most pressing health challenges of our time.